Cas no 763908-37-8 (1,2,4-Triazin-5(4H)-one, 3,4-diamino-6-ethyl- (9CI))

• Product Name: 1,2,4-Triazin-5(4H)-one, 3,4-diamino-6-ethyl- (9CI)
• CAS No: 763908-37-8
• MF: C₅H₉N₅O
• MW: 155.157859563828
• CID: 550385
• PubChem ID: 10130075
• Update Time: 2025-04-19

1,2,4-Triazin-5(4H)-one, 3,4-diamino-6-ethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazin-5(4H)-one, 3,4-diamino-6-ethyl- (9CI)
• 3,4-diamino-6-ethyl-1,2,4-triazin-5-one
• 1,2,4-Triazin-5(4H)-one,3,4-diamino-6-ethyl-(9ci)
• 3,4-Diamino-6-ethyl-1,2,4-triazin-5(4H)-one
• SCHEMBL7028443
• 763908-37-8
• DTXSID30435947

• Inchi： 1S/C5H9N5O/c1-2-3-4(11)10(7)5(6)9-8-3/h2,7H2,1H3,(H2,6,9)
• InChI Key： NZUQFUDOBZRUNR-UHFFFAOYSA-N
• SMILES： O=C1C(CC)=NN=C(N)N1N

Computed Properties

• Exact Mass: 155.08070993g/mol
• Monoisotopic Mass: 155.08070993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 97.1Ų